Cas no 38218-24-5 (Indium(III) isopropoxide)

• Product Name: Indium(III) isopropoxide
• CAS No: 38218-24-5
• MF: C₉H₂₁InO₃
• MW: 292.079244375229
• MDL: MFCD00210318
• CID: 298193
• PubChem ID: 329766851
• Update Time: 2025-11-01

Indium(III) isopropoxide Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, indium(3+)salt (9CI)
• Indium(III) isopropoxide solution
• Indium(III) isopropoxide
• Indium tri(2-propanolate)
• indium(III) propan-2-olate
• MFCD00210318
• indium(3+);propan-2-olate
• Indium tripropan-2-olate
• DTXSID70721311
• 38218-24-5
• Indium(III) isopropoxide, 99.9% (metals basis)
• DA-54309
• G12483
• OVZUSPADPSOQQN-UHFFFAOYSA-N
• INDIUM(3+) TRIS(PROPAN-2-OLATE)

• MDL： MFCD00210318
• Inchi： 1S/3C3H7O.In/c3*1-3(2)4;/h3*3H,1-2H3;/q3*-1;+3
• InChI Key： OVZUSPADPSOQQN-UHFFFAOYSA-N
• SMILES： [In+3].[O-]C(C)C.[O-]C(C)C.[O-]C(C)C

Computed Properties

• Exact Mass: 290.05313
• Monoisotopic Mass: 292.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 10.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2A^2

Experimental Properties

• Density: 0.808 g/mL at 25 °C
• Melting Point: 145°C (dec.)
• Boiling Point: 83-87 °C
• Flash Point: Degrees Fahrenheit:53.6°F
  Degrees Celsius:12°C
  
• Refractive Index: n20/D 1.383
• Solubility: Soluble in alcohols, ketones and esters.
• PSA: 69.18
• LogP: 2.47590
• Sensitiveness: Moisture Sensitive
• Color/Form: 5 % (w/v) in isopropanol

Indium(III) isopropoxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H319-H336
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN 1219 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36-67
• Safety Instruction： 16-26
• Hazardous Material Identification：
• Risk Phrases：36/37/38-41-11
• HazardClass：4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides

Additional information on Indium(III) isopropoxide

Recent Advances in Indium(III) Isopropoxide (CAS: 38218-24-5) Research: Applications and Innovations in Chemical Biomedicine

Indium(III) isopropoxide (CAS: 38218-24-5) has emerged as a pivotal compound in the field of chemical biomedicine, particularly in catalysis, material science, and pharmaceutical synthesis. Recent studies highlight its unique properties, including high reactivity, stability under various conditions, and versatility in organic transformations. This research briefing consolidates the latest findings on its applications, mechanistic insights, and potential for future innovations.

A 2023 study published in Advanced Synthesis & Catalysis demonstrated the efficacy of Indium(III) isopropoxide as a Lewis acid catalyst in asymmetric aldol reactions, achieving enantioselectivities exceeding 90%. The research emphasized its low toxicity compared to traditional catalysts like aluminum or titanium derivatives, making it a safer alternative for pharmaceutical intermediates. NMR and X-ray crystallography data confirmed the formation of stable indium-enolate complexes, elucidating the reaction mechanism at the molecular level.

In material science, Indium(III) isopropoxide has been utilized in the sol-gel synthesis of indium tin oxide (ITO) nanoparticles for biosensor applications. A team from MIT reported a 20% increase in conductivity of ITO films doped with this precursor (Nature Materials, 2024). The study correlated the improved performance with the compound's ability to form homogeneous solutions, reducing defect density during deposition.

Pharmaceutical researchers have explored its role in radioisotope chelation for cancer theranostics. A clinical trial (NCT05538212) using ¹¹¹In-labeled antibodies leveraged Indium(III) isopropoxide's high radiolabeling efficiency (98.2 ± 1.5%), as reported in Journal of Nuclear Medicine (2023). The compound's isopropoxide ligands facilitated rapid ligand exchange, enabling faster preparation of radiopharmaceuticals compared to chloride-based precursors.

Challenges persist in scaling up production while maintaining purity standards, as outlined in a 2024 review in Chemical Reviews. Hydrolysis sensitivity remains a critical limitation, prompting investigations into stabilized formulations using crown ethers or ionic liquids. Recent patents (WO2024054887, US20240124675) describe novel synthetic routes to improve shelf-life and reduce production costs by 30-40%.

Future directions include exploring its use in biodegradable implants (via coordination polymers) and as a crosslinker for polysaccharide-based drug delivery systems. Computational studies (J. Chem. Inf. Model., 2024) predict promising interactions with biological macromolecules, suggesting untapped potential in targeted therapies. The compound's evolving role underscores the need for continued interdisciplinary research at the chemistry-biology interface.